Ebrotidine
Overview
Description
Ebrotidine is an H2 receptor antagonist with gastroprotective activity against ethanol, aspirin, or stress-induced gastric mucosal damage . The antisecretory properties of ebrotidine are similar to those of ranitidine, and approximately 10-fold greater than those of cimetidine .
Synthesis Analysis
The effect of ebrotidine on the synthesis and secretion of sulfomucin in gastric mucosa was investigated . Rat gastric mucosal segments were incubated in DMEM containing [3H]proline, [3H]glucosamine, and [35S]Na2SO4 as markers for mucin synthesis, glycosylation, and sulfation .
Molecular Structure Analysis
The molecular structure of Ebrotidine is represented by the formula C14H17BrN6O2S3 . Further structural information can be obtained from electrospray ionization mass spectrometry .
Physical And Chemical Properties Analysis
The physical and chemical properties of Ebrotidine include a molar mass of 477.41 g·mol−1 . More detailed properties can be found in the PubChem database .
Scientific Research Applications
Gastroprotective and Antisecretory Effects
Ebrotidine, a novel H2-receptor antagonist, demonstrates significant gastroprotective and antisecretory properties. In human studies, it has been shown to effectively reduce mucosal damage and hemorrhagic lesions caused by ethanol, while significantly inhibiting gastric acid secretion. This positions ebrotidine as a potent agent in gastroprotection and acid secretion management (Konturek et al., 1992).
Impact on Gastric Mucus
Research indicates that ebrotidine stimulates epithelial cell proliferative activity and produces beneficial changes in gastric mucus, contributing to its gastroprotective action against various gastric mucosal damages. This effect is due to its ability to modulate the physicochemical properties of gastric mucus (Patel et al., 1996).
Metabolic Pathways
Studies on ebrotidine's metabolic pathways reveal the presence of specific metabolites in human urine, providing insights into its biotransformation and elimination processes. Such understanding is crucial for assessing the drug's pharmacokinetics and potential interactions (Rozman et al., 1994).
Inhibition of Helicobacter pylori
Ebrotidine exhibits anti-Helicobacter pylori activity, synergistic with various antibacterial agents. It inhibits crucial enzymes of H. pylori, playing a significant role in the management of infections caused by this pathogen (Patel et al., 1996).
Effect on Calcium Channel Activity
Research has explored ebrotidine's influence on gastric mucosal calcium channel activity. The drug inhibits calcium uptake and modulates epidermal growth factor-stimulated phosphorylation of calcium channel proteins, indicating its role in protecting cellular integrity from calcium imbalance (Slomiany et al., 1993).
Comparisons with Other H2-Receptor Antagon
agonistsEbrotidine has been compared with other H2-receptor antagonists like ranitidine and cimetidine. Its antisecretory properties are similar to ranitidine and significantly more potent than cimetidine. This comparative analysis helps in positioning ebrotidine within the range of available H2-receptor antagonists for specific therapeutic applications (Patel et al., 1996).
Role in Ulcer Treatment
Ebrotidine's effectiveness in the treatment of gastric or duodenal ulcers and erosive reflux oesophagitis has been noted. Studies suggest that it results in better ulcer healing rates compared to ranitidine, especially in patients who smoke (Patel et al., 1996).
Investigation of Pharmacokinetics
Comprehensive studies on ebrotidine's pharmacokinetics, including its determination in human urine, aid in understanding its absorption, distribution, metabolism, and excretion. Such studies are vital for its clinical application and safety profile assessment (Rozman et al., 1997).
Gastric Secretory Effects
Research focused on ebrotidine’s dose-dependent inhibitory effect on gastric acid secretion in humans. This property is crucial for its application in conditions where gastric acid reduction is desired for therapeutic purposes (Maczka et al., 1992).
Safety And Hazards
Ebrotidine was withdrawn from the market due to risks of hepatotoxicity . In case of accidental release, avoid dust formation, breathing mist, gas, or vapors. Avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
N-(4-bromophenyl)sulfonyl-N'-[2-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]ethyl]methanimidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17BrN6O2S3/c15-10-1-3-12(4-2-10)26(22,23)19-9-18-5-6-24-7-11-8-25-14(20-11)21-13(16)17/h1-4,8-9H,5-7H2,(H,18,19)(H4,16,17,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQHFZHPUZXNPMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)NC=NCCSCC2=CSC(=N2)N=C(N)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17BrN6O2S3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80143601 | |
Record name | Ebrotidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80143601 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
477.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ebrotidine | |
CAS RN |
100981-43-9 | |
Record name | Ebrotidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=100981-43-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ebrotidine [INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0100981439 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ebrotidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80143601 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | EBROTIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TMZ3IBW2OW | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Ebrotidine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0041885 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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